Cas no 62574-36-1 (2-Naphthalenecarbothioamide, 1-amino-)
62574-36-1 structure
Product Name:2-Naphthalenecarbothioamide, 1-amino-
CAS No:62574-36-1
MF:C11H10N2S
MW:202.275500774384
CID:439715
PubChem ID:12349111
Update Time:2025-04-19
2-Naphthalenecarbothioamide, 1-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarbothioamide, 1-amino-
- 1-aminonaphthalene-2-carbothioamide
- DTXSID50493140
- 62574-36-1
-
- Inchi: 1S/C11H10N2S/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h1-6H,12H2,(H2,13,14)
- InChI Key: ZBWBFMNUAQVACX-UHFFFAOYSA-N
- SMILES: S=C(C1=CC=C2C=CC=CC2=C1N)N
Computed Properties
- Exact Mass: 202.0566
- Monoisotopic Mass: 202.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- PSA: 52.04
2-Naphthalenecarbothioamide, 1-amino- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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